Cas no 6344-67-8 (Fluoren-3-ol)

• Product Name: Fluoren-3-ol
• CAS No: 6344-67-8
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• CID: 507030
• Update Time: 2026-04-29

Fluoren-3-ol Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-3-ol
• Fluoren-3-ol
• 3-HYDROXYFLUORENE
• 2-Hydroxyfluoren
• 3-fluorenol
• 3-Hydroxy-fluoren
• AC1L3VPI
• DSSTox_CID_27540
• DSSTox_GSID_47540
• DSSTox_RID_82406
• Fluoren-ol-(3)
• NSC51318
• SureCN2763754

Computed Properties

• Exact Mass: 182.0732

Experimental Properties

• PSA: 20.23
• LogP: 2.96340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fluoren-3-ol

Recent Advances in Fluoren-3-ol (CAS: 6344-67-8) Research: A Comprehensive Review

Fluoren-3-ol (CAS: 6344-67-8) is a derivative of fluorene, a polycyclic aromatic hydrocarbon with significant potential in chemical, biological, and pharmaceutical applications. Recent studies have highlighted its role as a versatile intermediate in organic synthesis and its emerging pharmacological properties. This research brief synthesizes the latest findings on Fluoren-3-ol, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

In the realm of synthetic chemistry, Fluoren-3-ol has garnered attention due to its unique structural features, which facilitate its use in constructing complex molecular architectures. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient, one-pot synthesis of Fluoren-3-ol derivatives via palladium-catalyzed C-H activation, achieving yields of up to 85%. This method offers a sustainable alternative to traditional multi-step syntheses, reducing both cost and environmental impact.

From a biological perspective, Fluoren-3-ol has shown promising activity in modulating key cellular pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that Fluoren-3-ol derivatives exhibit potent inhibitory effects on the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, Fluoren-3-ol's pharmacological potential extends to oncology. A recent Nature Communications study (2024) identified a Fluoren-3-ol-based compound as a selective inhibitor of histone deacetylase 6 (HDAC6), an enzyme implicated in cancer progression. In vitro and in vivo experiments demonstrated significant anti-tumor activity against multiple myeloma cells, with minimal toxicity to normal cells, positioning it as a promising candidate for further drug development.

Despite these advancements, challenges remain in optimizing Fluoren-3-ol's pharmacokinetic properties and bioavailability. Ongoing research aims to address these limitations through structural modifications and novel delivery systems. For instance, a 2024 ACS Nano publication explored nanoparticle-encapsulated Fluoren-3-ol formulations, showing enhanced stability and targeted delivery in preclinical models.

In conclusion, Fluoren-3-ol (CAS: 6344-67-8) represents a multifaceted compound with significant potential in chemical synthesis and biomedical applications. Continued research into its mechanisms of action and therapeutic optimization is expected to unlock new opportunities in drug discovery and material science. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.